Cas no 1184989-52-3 ((4-bromo-1-ethyl-1H-pyrazol-5-yl)methylamine)

• Product Name: (4-bromo-1-ethyl-1H-pyrazol-5-yl)methylamine
• CAS No: 1184989-52-3
• MF: C₆H₁₁BrClN₃
• MW: 240.52863907814
• CID: 3158624
• PubChem ID: 44630895
• Update Time: 2025-04-21

(4-bromo-1-ethyl-1H-pyrazol-5-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (4-bromo-1-ethyl-1H-pyrazol-5-yl)methylamine
• 1-(4-bromo-2-ethylpyrazol-3-yl)methanamine hydrochloride
• 1184989-52-3
• C-(4-Bromo-2-ethyl-2H-pyrazol-3-yl)-methylamine hydrochloride
• (4-bromo-2-ethylpyrazol-3-yl)methanamine;hydrochloride
• AKOS024302104
• JXB98952
• CS-0260893
• EN300-762621
• MFCD04969796
• (4-Bromo-1-ethyl-1H-pyrazol-5-yl)methanamine hydrochloride
• (4-Bromo-1-ethyl-1H-pyrazol-5-yl)methanaminehydrochloride
• (4-Bromo-1-ethyl-1H-pyrazol-5-yl)methylamine hydrochloride

• MDL： MFCD04969796
• Inchi： 1S/C6H10BrN3.ClH/c1-2-10-6(3-8)5(7)4-9-10;/h4H,2-3,8H2,1H3;1H
• InChI Key： IUHSBZSBPREQFZ-UHFFFAOYSA-N
• SMILES： BrC1C=NN(CC)C=1CN.Cl

Computed Properties

• Exact Mass: 238.98249Da
• Monoisotopic Mass: 238.98249Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų